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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B3604460 Get Quote

For Immediate Release – Researchers and laboratory personnel handling LabMol-319, a

potent Zika virus (ZIKV) NS5 RdRp inhibitor, must adhere to strict disposal protocols to ensure

environmental safety and regulatory compliance. This guide provides essential, step-by-step

procedures for the proper disposal of LabMol-319, its solutions, and contaminated materials.

LabMol-319, identified by CAS number 381188-63-2, requires careful management as a

research chemical with potential biological and chemical hazards.[1][2][3] Adherence to these

guidelines is critical for minimizing environmental impact and ensuring a safe laboratory

environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of

LabMol-319, especially in its powdered form, should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid dust formation and inhalation.[4]

In the event of a spill, immediately contain the material and prevent it from entering drains or

waterways. Absorb liquid spills with an inert material and collect all contaminated materials for

disposal as hazardous waste.[4]

Quantitative Data Summary
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For clarity and easy reference, the following table summarizes key quantitative data related to

LabMol-319.

Property Value Source

CAS Number 381188-63-2 [1][2]

Molecular Formula C22H16N2O5

Molecular Weight 388.37 g/mol

Solubility in DMSO 75 mg/mL (193.11 mM) [2]

In vivo Formulation

2 mg/mL (5.15 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline

[2]

Storage (Powder) -20°C for 3 years [2]

Storage (in Solvent) -80°C for 1 year [2]

Experimental Protocols: Disposal Procedures
The proper disposal of LabMol-319 and its associated waste involves a multi-step process that

ensures all materials are handled safely and in accordance with general laboratory waste

guidelines.

Step 1: Waste Segregation and Collection
Proper segregation of waste at the source is the most critical step in the disposal process.

Solid Waste:

Collect unused or expired LabMol-319 powder in its original container or a clearly labeled,

sealed, and puncture-resistant container.

Contaminated PPE (gloves, lab coats), absorbent materials from spills, and other solid

labware (e.g., pipette tips, centrifuge tubes) should be collected in a designated hazardous

waste container lined with a heavy-duty plastic bag.
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Liquid Waste:

Solutions containing LabMol-319, including unused experimental solutions and the first

rinse of emptied containers, must be collected in a dedicated, leak-proof, and clearly

labeled hazardous waste container.[5]

Do not mix LabMol-319 waste with other incompatible chemical waste streams.

Sharps Waste:

Needles, syringes, and other sharps contaminated with LabMol-319 must be disposed of

in a designated sharps container.

Step 2: Decontamination of Labware
For reusable labware, a thorough decontamination process is necessary.

Initial Rinse: Perform an initial rinse of the emptied container or labware. This first rinseate is

considered hazardous and must be collected as liquid chemical waste.[5]

Subsequent Rinses: For containers of highly toxic chemicals (LD50 < 50mg/kg), the first

three rinses must be collected as hazardous waste.[5] While the specific toxicity of LabMol-
319 is not fully characterized, adopting this cautious approach is recommended.

Final Cleaning: After the hazardous rinses, wash the labware with an appropriate laboratory

detergent and water.

Step 3: Final Disposal
All collected hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.

Ensure all waste containers are properly labeled with the contents, including the name

"LabMol-319" and its CAS number (381188-63-2).

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Never dispose of LabMol-319 or its solutions down the drain or in the regular trash.[5]
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Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagrams illustrate the key decision points

and workflows.

Step 1: Waste Collection Step 2: Containerization

Step 3: Final Disposal

LabMol-319 Waste Generated

Solid Waste (Powder, PPE)

Liquid Waste (Solutions, Rinsate)

Sharps Waste

Labeled Hazardous Solid Waste Container

Labeled Hazardous Liquid Waste Container

Designated Sharps Container

Arrange for EHS/Licensed Vendor Pickup High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the collection and disposal of LabMol-319 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3604460?utm_src=pdf-body-img
https://www.benchchem.com/product/b3604460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3604460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Reusable Labware

Perform First Rinse

Collect Rinseate as Hazardous Liquid Waste

Is the substance highly toxic?

Perform Second and Third Rinses

Yes

Wash with Detergent and Water

No

Clean Labware Ready for Reuse

Click to download full resolution via product page

Caption: Decision process for decontaminating reusable labware.

By implementing these procedures, laboratories can ensure the safe and responsible disposal

of LabMol-319, protecting both personnel and the environment. Always consult your

institution's specific hazardous waste management plan for additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.targetmol.com/attachment/SDS/BBD7DB1D-8D89-437E-822B-50E2A0E338B5/T72051
https://www.targetmol.com/compound/labmol-319
https://www.glpbio.com/kr/labmol-319.html
https://www.targetmol.com/attachment/sds/0456E054-67FB-4CA4-8E14-6F2AD1572ABC/T32319
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b3604460#labmol-319-proper-disposal-procedures
https://www.benchchem.com/product/b3604460#labmol-319-proper-disposal-procedures
https://www.benchchem.com/product/b3604460#labmol-319-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3604460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3604460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

